Cas no 1261725-93-2 (3,5-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 3,5-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261725-93-2
• MF: C₁₄H₁₂F₃NO
• MW: 267.24639415741
• CID: 4987475
• Update Time: 2025-06-10

3,5-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C14H12F3NO/c1-9-7-10(2)13(18-8-9)11-5-3-4-6-12(11)19-14(15,16)17/h3-8H,1-2H3
• InChI Key： APCPQNJUIBUTEW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(C)=CC(C)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 4.4
• Topological Polar Surface Area: 22.1

Additional information on 3,5-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine

Research Brief on 3,5-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine (CAS: 1261725-93-2): Recent Advances and Applications

The compound 3,5-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine (CAS: 1261725-93-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel small-molecule inhibitors targeting inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the NF-κB pathway, suggesting potential applications in treating chronic inflammatory diseases. The trifluoromethoxy group, in particular, has been shown to enhance metabolic stability and bioavailability, making it a valuable pharmacophore in drug design.

In addition to its anti-inflammatory properties, 3,5-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine has been investigated for its potential as a CNS-active agent. Preclinical studies indicate its ability to cross the blood-brain barrier, with promising results in models of neurodegenerative disorders. Researchers have also explored its utility in PET imaging, leveraging the fluorine-18 isotope for diagnostic applications.

The synthesis of this compound has been optimized in recent years, with several novel catalytic methods achieving higher yields and enantioselectivity. A 2024 report in Organic Letters detailed a palladium-catalyzed coupling approach that reduces byproduct formation, addressing previous challenges in large-scale production. These advancements are critical for facilitating further pharmacological evaluation and clinical translation.

Ongoing research is exploring structure-activity relationships (SAR) to refine the compound's therapeutic profile. Computational modeling and high-throughput screening are being employed to identify derivatives with improved target specificity and reduced off-target effects. The compound's versatility positions it as a promising scaffold for developing next-generation therapeutics across multiple disease areas.

In conclusion, 3,5-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine represents a compelling case study in modern medicinal chemistry, illustrating how strategic molecular design can yield compounds with diverse therapeutic potential. Future research directions include expanded preclinical testing and the development of targeted delivery systems to maximize clinical efficacy while minimizing adverse effects.